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Compound of Interest

Compound Name: lImetropium iodide

Cat. No.: B1671723

For Researchers, Scientists, and Drug Development Professionals

Introduction

limetropium iodide is a quaternary ammonium compound that functions as a muscarinic
acetylcholine receptor (MAChR) antagonist.[1] Due to its bronchodilatory properties, it is a
compound of interest in respiratory research.[2][3] This document provides detailed application
notes and protocols for the preparation and use of Iimetropium iodide solutions in a research
setting.

Chemical and Physical Properties

A clear understanding of the physicochemical properties of IImetropium iodide is essential for
accurate solution preparation and experimental design.
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Property Value Source
Molecular Formula C20H30INOs [2]
Molecular Weight 459.36 g/mol [2]

CAS Number 129109-88-2 [2]
Appearance Solid powder [2][3]
Solubility Soluble in DMSO (up to 60 2]

mg/mL)

Storage (Powder) -20°C for up to 3 years [2]
Storage (In Solvent) -80°C for up to 1 year [2]

Data Presentation: Muscarinic Receptor Binding
Profile

limetropium iodide acts as a competitive antagonist at muscarinic acetylcholine receptors.
There are five subtypes of muscarinic receptors (M1-M5) which are G-protein coupled
receptors (GPCRs) that mediate diverse physiological functions. The binding affinity of
limetropium iodide to these receptor subtypes is a critical parameter for understanding its
pharmacological profile.

Note: Specific quantitative binding data (Ki or IC50 values) for imetropium iodide at the
individual muscarinic receptor subtypes (M1-M5) is not readily available in the public domain as
of the last update of this document. Researchers are advised to determine these values
experimentally.

Table of Muscarinic Receptor Antagonist Binding Affinities (for comparative purposes)
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Compound M1 (Ki, nM) M2 (Ki, nM) M3 (Ki, nM) M4 (Ki, nM) M5 (Ki, nM)
lImetropium Data not Data not Data not Data not Data not
iodide available available available available available
Atropine 11 1.8 13 11 1.3
Ipratropium

) 2.0 3.3 1.0 2.5 1.6
bromide
Tiotropium

_ 1.3 2.3 0.4 1.6 1.0
bromide
Glycopyrrolat

yeopy 2.5 4.0 0.5 3.2 2.0

e

This data is compiled from various sources for illustrative purposes and direct comparison of Ki
values should be made with caution due to differing experimental conditions.

Signaling Pathways

limetropium iodide, as a muscarinic antagonist, blocks the downstream signaling cascades
initiated by acetylcholine binding to muscarinic receptors. The M1, M3, and M5 receptor
subtypes primarily couple through Gq proteins, leading to the activation of phospholipase C
(PLC), while the M2 and M4 subtypes couple through Gi proteins, inhibiting adenylyl cyclase.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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